Cas no 1379338-36-9 (3-Pyridinol, 2-bromo-6-methoxy-)

• Product Name: 3-Pyridinol, 2-bromo-6-methoxy-
• CAS No: 1379338-36-9
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• MDL: MFCD16657841
• CID: 4697874
• PubChem ID: 89964266
• Update Time: 2025-06-30

3-Pyridinol, 2-bromo-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxypyridin-3-ol
• 3-Pyridinol, 2-bromo-6-methoxy-
• PLAPIKZMILIDTM-UHFFFAOYSA-N
• F53711
• DB-409333
• 1379338-36-9
• 2-Bromo-6-methoxy-pyridin-3-ol
• 2-Bromo-6-methoxy-3-pyridinol
• SCHEMBL15467080
• MFCD16657841
• EN300-7104085

• MDL： MFCD16657841
• Inchi： 1S/C6H6BrNO2/c1-10-5-3-2-4(9)6(7)8-5/h2-3,9H,1H3
• InChI Key： PLAPIKZMILIDTM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=N1)OC)O

Computed Properties

• Exact Mass: 202.95819g/mol
• Monoisotopic Mass: 202.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Pyridinol, 2-bromo-6-methoxy-

3-Pyridinol, 2-bromo-6-methoxy-

The compound with CAS No. 1379338-36-9, commonly referred to as 3-Pyridinol, 2-bromo-6-methoxy, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyridinol family, which is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom. The presence of a bromine atom at the 2-position and a methoxy group at the 6-position introduces unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

3-Pyridinol, 2-bromo-6-methoxy is synthesized through a series of carefully controlled reactions that involve the modification of pyridine derivatives. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels in the production of this compound. The synthesis typically involves bromination at the 2-position followed by methylation at the 6-position, with careful control over reaction conditions to avoid unwanted side reactions. This compound has been extensively studied for its potential applications in drug design, where its unique structure can serve as a scaffold for developing bioactive molecules.

One of the most notable features of 3-Pyridinol, 2-bromo-6-methoxy is its ability to act as a versatile building block in medicinal chemistry. The bromine atom at the 2-position provides an excellent site for further functionalization, allowing chemists to introduce various substituents that can modulate the compound's pharmacokinetic properties. Recent studies have demonstrated that this compound can be used as a precursor for developing inhibitors of certain enzymes involved in disease pathways. For instance, researchers have explored its potential as an inhibitor of kinases, which are critical targets in cancer therapy.

In addition to its role in drug discovery, 3-Pyridinol, 2-bromo-6-methoxy has also found applications in agrochemicals. The methoxy group at the 6-position enhances the compound's lipophilicity, making it more effective as a pesticide or herbicide. Recent research has focused on optimizing its stability under environmental conditions while maintaining its efficacy against target pests. This has led to the development of formulations that are both effective and environmentally friendly.

The physical properties of 3-Pyridinol, 2-bromo-6-methoxy are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions and analytical techniques. Its UV-Vis spectrum shows strong absorption bands due to the conjugated aromatic system, which can be exploited for sensing applications or as a chromophore in materials science.

From an environmental standpoint, 3-Pyridinol, 2-bromo-6-methoxy has been subjected to rigorous testing to assess its biodegradability and potential impact on ecosystems. Recent studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, 3-Pyridinol, 2-bromo-6-methoxy (CAS No. 1379338-36-9) is a multifaceted compound with promising applications in medicine and agriculture. Its unique structure and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions across various industries. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an even more significant role in shaping future discoveries.